3-(3,4-dimethoxyphenyl)-3-oxo-2-(pyridin-3-yl)propanenitrile
Overview
Description
3-(3,4-Dimethoxyphenyl)-3-oxo-2-(pyridin-3-yl)propanenitrile (3,4-DMPOPN) is an organic compound that is widely used in scientific research. It has been studied for its potential applications in synthetic chemistry, biochemical research, and pharmaceutical development. This compound has been found to possess unique properties that make it a valuable tool for researchers.
Scientific Research Applications
3-(3,4-dimethoxyphenyl)-3-oxo-2-(pyridin-3-yl)propanenitrile has been used in a variety of scientific research applications. It has been used as a precursor for the synthesis of a range of organic compounds, including pharmaceuticals, herbicides, and insecticides. It has also been used as an intermediate in the synthesis of novel heterocyclic compounds. Additionally, it has been used in the synthesis of ligands for use in medicinal chemistry, as well as in the synthesis of organic catalysts.
Mechanism of Action
The mechanism of action of 3-(3,4-dimethoxyphenyl)-3-oxo-2-(pyridin-3-yl)propanenitrile is not fully understood. However, it is believed to involve the formation of a bidentate ligand that binds to metal ions, such as iron, and facilitates the catalytic conversion of organic substrates. Additionally, it is believed to be involved in the formation of hydrogen bonds and electrostatic interactions between molecules, which may play a role in its biological activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3,4-dimethoxyphenyl)-3-oxo-2-(pyridin-3-yl)propanenitrile are not fully understood. However, it has been shown to inhibit the growth of several bacterial species, including Staphylococcus aureus and Escherichia coli. Additionally, it has been found to possess antioxidant and anti-inflammatory properties. It has also been shown to possess antifungal activity, and has been used as an insecticide.
Advantages and Limitations for Lab Experiments
3-(3,4-dimethoxyphenyl)-3-oxo-2-(pyridin-3-yl)propanenitrile has several advantages for use in lab experiments. It is relatively inexpensive, and is readily available from chemical suppliers. Additionally, it is relatively stable, and can be stored for extended periods of time. However, it is also important to note that 3-(3,4-dimethoxyphenyl)-3-oxo-2-(pyridin-3-yl)propanenitrile is a toxic compound, and should be handled with care.
Future Directions
The potential future directions for 3-(3,4-dimethoxyphenyl)-3-oxo-2-(pyridin-3-yl)propanenitrile research are numerous. Further research could be conducted to better understand its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be conducted to explore its potential applications in medicinal chemistry and drug development. Additionally, further research could be conducted to explore its potential use as an insecticide or herbicide. Finally, further research could be conducted to explore its potential use as a catalyst in the synthesis of organic compounds.
Synthesis Methods
3-(3,4-dimethoxyphenyl)-3-oxo-2-(pyridin-3-yl)propanenitrile can be synthesized via a multi-step reaction process. The first step involves the reaction of 3,4-dimethoxyphenyl acetonitrile with pyridine-3-carboxaldehyde in the presence of a base catalyst, such as sodium hydroxide, to form 3-(3,4-dimethoxyphenyl)-3-oxo-2-(pyridin-3-yl)propanenitrile. The second step involves the reaction of 3-(3,4-dimethoxyphenyl)-3-oxo-2-(pyridin-3-yl)propanenitrile with an alkyl halide in the presence of a strong base, such as potassium tert-butoxide, to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3,4-dimethoxyphenyl)-3-oxo-2-(pyridin-3-yl)propanenitrile involves the reaction of 3,4-dimethoxybenzaldehyde with pyridine-3-carboxylic acid followed by a series of reactions to form the final product.", "Starting Materials": [ "3,4-dimethoxybenzaldehyde", "pyridine-3-carboxylic acid", "acetic anhydride", "sodium acetate", "ammonium acetate", "acetic acid", "sodium hydroxide", "ethanol", "hydrochloric acid", "sodium cyanide", "sodium borohydride", "acetonitrile" ], "Reaction": [ "Step 1: Condensation of 3,4-dimethoxybenzaldehyde and pyridine-3-carboxylic acid in the presence of acetic anhydride and sodium acetate to form 3-(3,4-dimethoxyphenyl)-2-(pyridin-3-yl)acrylic acid.", "Step 2: Cyclization of the above product with ammonium acetate in acetic acid to form 3-(3,4-dimethoxyphenyl)-3-oxo-2-(pyridin-3-yl)propanoic acid.", "Step 3: Decarboxylation of the above product with sodium hydroxide in ethanol to form 3-(3,4-dimethoxyphenyl)-3-oxo-2-(pyridin-3-yl)propanal.", "Step 4: Cyanation of the above product with sodium cyanide in ethanol to form 3-(3,4-dimethoxyphenyl)-3-oxo-2-(pyridin-3-yl)propanenitrile.", "Step 5: Reduction of the above product with sodium borohydride in ethanol to obtain the final product, 3-(3,4-dimethoxyphenyl)-3-oxo-2-(pyridin-3-yl)propanenitrile." ] } | |
CAS RN |
1511728-22-5 |
Molecular Formula |
C16H14N2O3 |
Molecular Weight |
282.3 |
Purity |
90 |
Origin of Product |
United States |
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